Agn-PC-0lok10

• CAS No.: 6655-34-1
• Molecular Formula: C12H9Cl6NO3
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 1,7,8,9,10,10-hexachloro-4-propoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C12H9Cl6NO3/c1-2-3-22-19-8(20)4-5(9(19)21)11(16)7(14)6(13)10(4,15)12(11,17)18/h4-5H,2-3H2,1H3
• InChI Key: QZCCUIFTKHYFJX-UHFFFAOYSA-N
• Canonical SMILES: CCCON1C(=O)C2C(C1=O)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl

Description

Agn-PC-0lok10 is a complex organic compound with the molecular formula C12H9Cl6NO3. It contains a variety of functional groups, including multiple bonds, five-membered rings, and hydroxylamine groups

Preparation Methods

The synthesis of Agn-PC-0lok10 involves multiple steps and specific reaction conditions. The compound can be synthesized through high-pressure phase reactions involving nitrogen-rich compounds . The synthetic route typically includes the formation of stable high-pressure phases and the use of specific reagents to achieve the desired structure . Industrial production methods may involve large-scale synthesis using similar high-pressure techniques to ensure consistency and purity of the final product.

Chemical Reactions Analysis

Agn-PC-0lok10 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of higher oxidation state compounds, while reduction reactions may produce lower oxidation state products .

Scientific Research Applications

Agn-PC-0lok10 has a wide range of scientific research applications. In chemistry, it is used as a precursor for the synthesis of other complex molecules . In biology, it may be studied for its potential interactions with biological molecules and its effects on cellular processes . In medicine, this compound could be explored for its potential therapeutic properties, such as antimicrobial or anticancer activities . Additionally, in industry, this compound may be used in the development of new materials with unique properties .

Mechanism of Action

The mechanism of action of Agn-PC-0lok10 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Agn-PC-0lok10 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include other nitrogen-rich organic molecules with complex structures . The unique structural features of this compound, such as its multiple bonds and ring structures, distinguish it from other compounds in this category .